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Compound of Interest

Compound Name: Chlorogold-tetrahydrothiophene
CAS No.: 39929-21-0
Cat. No.: B6315667

Get Quote

Executive Summary

Chloro(tetrahydrothiophene)gold(l), abbreviated as (tht)AuCl (or [AuCl(tht)]), is the preeminent
entry point into modern gold(l) chemistry.[1][2] Unlike the more odorous and less stable
dimethyl sulfide analogue ((DMS)AuUCI), (tht)AuCl offers a superior balance of stability and
lability.[1][2] Its utility stems from the tetrahydrothiophene (tht) ligand, which stabilizes the
aurous center in the solid state but is readily displaced by stronger nucleophiles (phosphines,

carbenes, thiolates) in solution.[1][3]

This guide provides a rigorous analysis of the (tht)AuCl crystalline lattice, a validated synthesis
protocol, and a mechanistic overview of its ligand exchange reactivity, essential for designing
gold-based therapeutics (e.g., Auranofin derivatives) and homogeneous catalysts.[1][Z]

Crystalline Structure & Characterization

The structural integrity of (tht)AuCl is defined by its linear coordination geometry and
supramolecular organization driven by aurophilic interactions.[1][2][4]
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The compound crystallizes in the orthorhombic system.[3][5][6] The non-centrosymmetric
space group Pmc21 allows for a specific packing arrangement where the neutral molecules
align to form extended chains.

Table 1: Crystallographic Parameters of (tht)AuCl

Parameter Value

Formula CsHsAuCIS
Molecular Weight 320.59 g/mol
Crystal System Orthorhombic
Space Group Pmc21 (No.[2][7] 26)
Unit Cell a 6.540(1) A

Unit Cell b 8.192(1) A

Unit Cell ¢ 12.794(3) A

Z (Formula Units) 4

Calculated Density ~2.9 g/cm?3

Data sourced from Ahrland et al. (1993) [1].[1][2][7]

Molecular Geometry & Packing

o Coordination: The Au(l) center adopts a nearly perfect linear geometry (bond angle CI-Au-S
= 178-179°), characteristic of the

electronic configuration which favors
hybridization.[1][2]

e Bond Lengths: The Au-Cl and Au-S bond lengths are typical for neutral gold(l) complexes,
generally observed in the range of 2.26—2.30 A for Au-Cl and 2.30-2.35 A for Au-S.

» Aurophilicity: A critical feature of the solid-state structure is the presence of aurophilic
interactions (Au---Au contacts). The molecules arrange themselves in zig-zag chains running
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parallel to the crystallographic axes. These intermolecular Au[1]---Au distances are typically
in the range of 3.0-3.4 A, significantly shorter than the sum of the van der Waals radii (~3.6
A), providing additional lattice stabilization energy (approx. 7—11 kcal/mol).

Validated Synthesis Protocol

The synthesis of (tht)AuCl utilizes the reduction of Au(lll) to Au(l) by the tht ligand itself.[1][2]
This "sacrificial reductant” method is preferred over external reducing agents for its simplicity
and high purity.[2]

Reaction Mechanism
[1][2][7]

o Reactants: Tetrachloroauric acid (

) and Tetrahydrothiophene (

)-[L2]5]1[7]

e Byproducts: Tetrahydrothiophene oxide ((tht)O) and HCI.[1][2]

Step-by-Step Methodology

Safety Note:Tetrahydrothiophene has a pungent, gas-like odor.[2] All operations must be
performed in a well-ventilated fume hood.

» Preparation: Dissolve

of

(2.54 mmol) in

of water and

of ethanol in a round-bottom flask.

o Addition: Add

(6.8 mmol, ~2.7 equivalents) of tetrahydrothiophene dropwise.
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o Observation: The yellow Au(lll) solution will initially turn orange/brown before a voluminous
white precipitate forms as reduction to Au(l) occurs.[1][2]

o Reaction: Stir the suspension at room temperature for 30 minutes to ensure complete
reduction.

o Filtration: Filter the white solid using a sintered glass frit or Buchner funnel.
e Washing: Wash the precipitate twice with

of cold ethanol to remove the (tht)O byproduct and excess acid.[1][2]

e Drying: Dry the white powder under high vacuum for 2—4 hours.
o Yield: Typically >85%.[2]
o Storage: Store at -20°C under inert atmosphere (Ar or

) to prevent slow thermal decomposition and light-induced disproportionation.[2]

Process Visualization

HAUCI4 (ag/EtOH) Initiation Add Excess THT Redox: Au(III) -> Au(l) o [ECIELE R E e el Isolation Filtration & ing (tht)AuCl
Au(ll) Solution (Dropwise) = (30 min, RT) Ethanol Wash White Powder

Click to download full resolution via product page

Caption: Workflow for the reduction of HAuCl4 to (tht)AuCl using tht as both ligand and
reducing agent.

Reactivity & Ligand Exchange

(tht)AuCl is technically defined as a labile precursor.[1][2][8] The Au-S bond is weak enough to
be displaced by soft nucleophiles but strong enough to allow handling in air.

Thermodynamic Hierarchy

The displacement follows the hard-soft acid-base (HSAB) principle.[1][2] Gold(l) is a soft acid
and prefers ligands in the following stability order:
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[11[2]
General Exchange Protocol

To synthesize a drug candidate (e.g., a phosphine-gold-chloride):

[1][2]

e Solvent: Dichloromethane (DCM) is ideal as it solubilizes (tht)AuCl.[1][2]
e Stoichiometry: 1:1 molar ratio.

» Workup: Evaporation of solvent followed by recrystallization (often from DCM/Hexane)
removes the liberated free tht.[1][2]

Pathway Diagram
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Caption: Divergent synthesis pathways from (tht)AuCl to key gold(l) therapeutic and catalytic
classes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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